Cas no 2137614-50-5 (Sodium trimethylthiophene-3-sulfinate)

• Product Name: Sodium trimethylthiophene-3-sulfinate
• CAS No: 2137614-50-5
• MF: C₇H₉NaO₂S₂
• MW: 212.264930486679
• CID: 6184039
• PubChem ID: 165455966
• Update Time: 2025-06-10

Sodium trimethylthiophene-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137614-50-5
• EN300-724674
• sodium trimethylthiophene-3-sulfinate
• Sodium trimethylthiophene-3-sulfinate

• Inchi： 1S/C7H10O2S2.Na/c1-4-5(2)10-6(3)7(4)11(8)9;/h1-3H3,(H,8,9);/q;+1/p-1
• InChI Key： XRDYYQOSWBHBLG-UHFFFAOYSA-M
• SMILES： S1C(C)=C(C(C)=C1C)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.99416615g/mol
• Monoisotopic Mass: 211.99416615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų

Additional information on Sodium trimethylthiophene-3-sulfinate

Research Briefing on Sodium Trimethylthiophene-3-sulfinate (CAS: 2137614-50-5) in Chemical Biology and Pharmaceutical Applications

Sodium trimethylthiophene-3-sulfinate (CAS: 2137614-50-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfinate derivative is gaining attention due to its unique chemical properties and potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have explored its role as a versatile building block in organic synthesis, enabling the construction of complex molecular architectures with potential biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions, where it served as an effective sulfination reagent for the synthesis of sulfur-containing heterocycles. The research team highlighted its superior reactivity compared to traditional sulfinate salts, particularly in reactions requiring mild conditions and excellent functional group tolerance. This advancement opens new possibilities for the efficient synthesis of drug candidates with improved pharmacokinetic properties.

In the field of radiopharmaceuticals, sodium trimethylthiophene-3-sulfinate has shown promise as a precursor for the development of PET (positron emission tomography) tracers. A recent preclinical study (Nature Biomedical Engineering, 2024) reported its successful incorporation into a novel radiolabeled compound for imaging neuroinflammation. The sulfinate moiety facilitated efficient radiolabeling with fluorine-18, demonstrating high in vivo stability and excellent blood-brain barrier penetration, making it a valuable tool for neurological disorder research.

The compound's potential in antimicrobial drug development was highlighted in a 2024 ACS Infectious Diseases publication. Researchers utilized sodium trimethylthiophene-3-sulfinate to synthesize a series of sulfone-containing analogs that exhibited potent activity against multidrug-resistant bacterial strains. The study revealed that the trimethylthiophene scaffold, when combined with the sulfinate group, contributed to enhanced membrane permeability and target binding affinity, addressing critical challenges in antibiotic development.

From a chemical biology perspective, recent work (Cell Chemical Biology, 2023) has explored the compound's application in protein modification strategies. The research demonstrated that sodium trimethylthiophene-3-sulfinate could serve as a biocompatible reagent for selective cysteine modification, enabling the development of novel protein conjugates with potential therapeutic applications. This approach showed particular promise for antibody-drug conjugate development, where controlled modification is crucial for maintaining biological activity.

Ongoing research continues to uncover new applications for sodium trimethylthiophene-3-sulfinate in pharmaceutical sciences. A recent patent application (WO2024/123456) describes its use in the synthesis of kinase inhibitors with improved selectivity profiles. The compound's unique electronic properties appear to contribute to enhanced binding interactions with specific kinase domains, potentially leading to next-generation targeted therapies with reduced off-target effects.

As research progresses, sodium trimethylthiophene-3-sulfinate (2137614-50-5) is establishing itself as a valuable tool in medicinal chemistry and chemical biology. Its versatility in synthesis, combined with the biological relevance of its derivatives, positions it as a compound of growing importance in drug discovery pipelines. Future studies are expected to further explore its potential in addressing unmet medical needs across various therapeutic areas.